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Compound of Interest

Compound Name: Iron(II) bromide

Cat. No.: B8814574 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical support for the proper handling and storage of air-sensitive

anhydrous Iron(II) Bromide (FeBr₂).

Frequently Asked Questions (FAQs)
Q1: What is anhydrous FeBr₂ and why is it considered air-sensitive?

A1: Anhydrous Iron(II) Bromide (FeBr₂) is a yellow or brownish-colored paramagnetic solid.[1]

It is highly sensitive to components of the atmosphere, particularly moisture and oxygen.

Anhydrous FeBr₂ is hygroscopic, meaning it readily absorbs moisture from the air to form

hydrates, which are pale-colored solids.[1][2] Exposure to air can also lead to oxidation of the

iron(II) to iron(III), compromising the purity and reactivity of the compound.

Q2: What are the primary consequences of improper handling or storage?

A2: Improper handling can lead to the degradation of anhydrous FeBr₂, resulting in the

formation of hydrates and iron(III) species. This degradation can significantly impact

experimental outcomes by introducing impurities, altering stoichiometry, and reducing the

catalytic activity or reactivity of the FeBr₂. In some cases, the presence of moisture can

completely inhibit the desired reaction.

Q3: What is the proper way to store anhydrous FeBr₂?
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A3: Anhydrous FeBr₂ should be stored in a tightly sealed container under an inert atmosphere,

such as nitrogen or argon.[3] The storage area should be cool, dry, and dark to prevent

decomposition.[3] It is highly recommended to store the material inside a glovebox with a

controlled inert atmosphere.

Q4: Can I handle anhydrous FeBr₂ on an open lab bench?

A4: No, it is strongly advised against handling anhydrous FeBr₂ in an open laboratory

environment. Due to its high sensitivity to air and moisture, all manipulations should be

performed under an inert atmosphere using either a glovebox or a Schlenk line.[4][5]

Troubleshooting Guide
Problem: The color of my anhydrous FeBr₂ has changed from yellowish-brown to a pale green

or has a reddish-brown tint.

Possible Cause 1: Hydration. A change to a pale green color indicates the formation of

hydrated iron(II) bromide. This occurs when the compound is exposed to moisture.

Solution 1: If the material is only partially hydrated, it may be possible to dry it under high

vacuum with gentle heating. However, for best results, it is recommended to use a fresh,

properly stored vial of anhydrous FeBr₂. To prevent this, always handle the compound in a

dry, inert atmosphere.

Possible Cause 2: Oxidation. A reddish-brown tint can indicate the presence of iron(III)

impurities, which form upon exposure to oxygen.

Solution 2: If significant oxidation has occurred, the material may not be suitable for your

reaction, as the Fe(III) species can interfere with the desired chemistry.[6][7] It is best to

discard the contaminated reagent and use a fresh supply. Ensure all future handling is

performed under strictly anaerobic conditions.

Problem: My anhydrous FeBr₂ has clumped together and is no longer a free-flowing powder.

Possible Cause: Moisture absorption. Clumping is a common sign that the material has been

exposed to moisture and has become hygroscopic.[2]
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Solution: Similar to a color change due to hydration, the material is likely compromised.

While drying under vacuum may remove the water, the physical form may not be

recoverable, making accurate weighing difficult. It is safer to use a new batch of the reagent.

Problem: My reaction yield is significantly lower than expected or the reaction failed completely.

Possible Cause 1: Degraded FeBr₂. The most likely culprit is the use of FeBr₂ that has been

compromised by exposure to air and/or moisture. The presence of hydrates or oxidized iron

species can inhibit or alter the course of the reaction.

Solution 1: Obtain a new, unopened container of anhydrous FeBr₂ and handle it with rigorous

inert atmosphere techniques as detailed in the protocols below.

Possible Cause 2: Contaminated or wet solvent/reagents. Even with pure FeBr₂, the

presence of trace amounts of water or oxygen in your solvents or other reagents can quench

the reaction.

Solution 2: Ensure all solvents and reagents are rigorously dried and degassed before use.

Solvents should be passed through a purification system or distilled from an appropriate

drying agent.

Quantitative Data Summary
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Parameter
Recommended
Value/Specification

Notes

Storage Temperature
Ambient temperatures (e.g.,

15-25°C)[8]

Avoid high temperatures to

prevent thermal

decomposition.

Glovebox Atmosphere
< 1 ppm O₂ and < 1 ppm

H₂O[9][10]

A dry and oxygen-free

environment is critical for long-

term stability.

Appearance Yellow or brownish solid[1]
Any deviation may indicate

decomposition or hydration.

Solubility
Soluble in water, THF,

methanol, ethanol[8][11]

Dissolution in anhydrous

solvents should yield a clear

solution.

Experimental Protocols
Protocol 1: Handling Anhydrous FeBr₂ in a Glovebox
This protocol is recommended for weighing and preparing stock solutions of anhydrous FeBr₂.

Preparation:

Ensure the glovebox atmosphere has < 1 ppm of O₂ and H₂O.

Bring all necessary glassware (vials, spatulas, flasks), a lab balance, and any solvents into

the glovebox antechamber.

Cycle the antechamber at least three times, evacuating to vacuum and refilling with inert

gas.

Weighing the Reagent:

Transfer all items from the antechamber into the main glovebox chamber.
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Allow the FeBr₂ container to equilibrate to the glovebox temperature before opening to

prevent condensation.

Carefully open the container of anhydrous FeBr₂.

Using a clean, dry spatula, weigh the desired amount of the powder into a tared vial or

flask.

Promptly and securely reseal the main container of FeBr₂.

Transfer and Use:

The weighed solid can now be added directly to a reaction vessel within the glovebox.

If preparing a solution, add the desired anhydrous, degassed solvent to the flask

containing the weighed FeBr₂ and stir until dissolved.

Seal the reaction vessel before removing it from the glovebox via the antechamber.

Protocol 2: Handling Anhydrous FeBr₂ using a Schlenk
Line
This protocol is suitable for transferring solid FeBr₂ into a reaction flask under an inert

atmosphere.

System Preparation:

Ensure your Schlenk line is providing a steady flow of dry, inert gas (nitrogen or argon).

Flame-dry or oven-dry all glassware (reaction flask with a stir bar, gas inlet adapter, septa)

and allow it to cool to room temperature under a stream of inert gas.

Transferring the Solid:

In a glovebox or glove bag, quickly weigh the desired amount of anhydrous FeBr₂ into a

clean, dry Schlenk flask. Seal the flask with a glass stopper or septum.
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If a glovebox is unavailable, perform a quick transfer under a positive flow of inert gas. To

do this, briefly remove the stopper from the reaction flask while maintaining a strong

counterflow of inert gas and add the FeBr₂ via a powder funnel.

Immediately connect the flask to the Schlenk line.

Purging the Flask:

Carefully evacuate the flask, being cautious not to pull the fine powder into the manifold.

Refill the flask with inert gas.

Repeat this evacuate-refill cycle at least three times to ensure a completely inert

atmosphere.

Proceeding with the Reaction:

Anhydrous, degassed solvent can now be added to the flask via a cannula or a gas-tight

syringe.

Maintain a positive pressure of inert gas throughout the subsequent steps of the

experiment.
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Caption: Workflow for Handling Anhydrous FeBr₂ in a Glovebox.
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Caption: Troubleshooting Decision Tree for Anhydrous FeBr₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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